Cas no 40187-51-7 (5-Acetylsalicylamide)

• Product Name: 5-Acetylsalicylamide
• CAS No: 40187-51-7
• MF: C₉H₉NO₃
• MW: 179.1727
• MDL: MFCD00049222
• CID: 55179
• PubChem ID: 87562635
• Update Time: 2025-06-14

5-Acetylsalicylamide Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-2-hydroxybenzamide
• LABEIM-I
• 5-Acetylsalicyamide
• 5-ACETYLSALICYLAMIDE
• 5-Acetosalicylamide
• 5-Acetyl
• 2-Hydroxy-5-acetylbenzamide
• 5-Acetyl-2-hydroxy-benzamide
• Benzamide, 5-acetyl-2-hydroxy-
• 5-Acetyl salicylamide
• LWAQTCWTCCNHJR-UHFFFAOYSA-N
• DSSTox_CID_31525
• DSSTox_RID_97410
• DSSTox_GSID_57736
• 5-ethanoyl-2-oxidanyl-benzamide
• EBD43407
• Tox21_113
• W-106381
• SY048818
• NS00010724
• BRD-K97742629-001-01-5
• A1156
• F13775
• SR-01000944780-1
• CS-0068949
• InChI=1/C9H9NO3/c1-5(11)6-2-3-8(12)7(4-6)9(10)13/h2-4,12H,1H3,(H2,10,13
• SR-01000944780
• CHEMBL3186004
• 40187-51-7
• CAS-40187-51-7
• DB-049546
• BRN 3258263
• EINECS 254-830-5
• 5-Acetylsalicylamide, 98%
• 4-10-00-03635 (Beilstein Handbook Reference)
• DTXCID3031525
• SCHEMBL322274
• Tox21_113835
• DTXSID2057736
• NCGC00253716-01
• BBL011499
• DS-10628
• AKOS005721143
• MFCD00049222
• EN300-7417401
• STL146611
• 5-Acetylsalicylamide

• MDL： MFCD00049222
• Inchi： 1S/C9H9NO3/c1-5(11)6-2-3-8(12)7(4-6)9(10)13/h2-4,12H,1H3,(H2,10,13)
• InChI Key： LWAQTCWTCCNHJR-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C=1C(N([H])[H])=O
• BRN： 3258263

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.4
• Surface Charge: 0
• Tautomer Count: 20

Experimental Properties

• Color/Form: powder
• Density: 1.2822 (rough estimate)
• Melting Point: 222.0 to 226.0 deg-C
• Boiling Point: 395.6℃ at 760 mmHg
• Flash Point: 181.4±25.1 °C
• Refractive Index: 1.5600 (estimate)
• PSA: 80.39000
• LogP: 1.39400
• Solubility: Not determined

5-Acetylsalicylamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：CU8702280
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R22; R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Acetylsalicylamide

Recent Advances in the Study of 5-Acetylsalicylamide (CAS: 40187-51-7): A Comprehensive Research Brief

5-Acetylsalicylamide (CAS: 40187-51-7) is a derivative of salicylic acid that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its pharmacological properties, synthesis methods, and potential use in drug development. This research brief aims to provide an overview of the latest findings related to 5-Acetylsalicylamide, highlighting its significance in modern medicine.

One of the key areas of research has been the anti-inflammatory and analgesic properties of 5-Acetylsalicylamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits comparable efficacy to aspirin in reducing inflammation, with a lower incidence of gastrointestinal side effects. The study utilized in vitro and in vivo models to assess the compound's mechanism of action, revealing its ability to inhibit cyclooxygenase (COX) enzymes selectively.

Another significant development is the optimization of synthesis protocols for 5-Acetylsalicylamide. Researchers at the University of Cambridge recently reported a novel, high-yield synthesis method that reduces production costs and improves purity. This advancement, published in Organic Process Research & Development, could facilitate large-scale production and further clinical testing of the compound.

In the realm of drug delivery, nanotechnology-based formulations incorporating 5-Acetylsalicylamide have shown promise. A 2024 study in the International Journal of Pharmaceutics described the development of nanoparticle carriers that enhance the bioavailability and targeted delivery of the compound. This innovation addresses previous challenges related to the compound's solubility and stability, opening new avenues for its therapeutic application.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of 5-Acetylsalicylamide in various medical conditions. Preliminary results from Phase I trials indicate good tolerability in human subjects, with Phase II trials expected to commence later this year. These developments position 5-Acetylsalicylamide as a promising candidate for future pharmaceutical applications, particularly in the treatment of chronic inflammatory disorders.